Cas no 1261802-94-1 (methyl 5-chloro-2,4-difluorobenzoate)

• Product Name: methyl 5-chloro-2,4-difluorobenzoate
• CAS No: 1261802-94-1
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD18417407
• CID: 4565811
• PubChem ID: 58042369
• Update Time: 2024-11-02

methyl 5-chloro-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,4-difluoro-benzoic acid Methyl ester
• Methyl 5-chloro-2,4-difluorobenzoate
• 5-chloro-2,4-difluorobenzoate methyl
• Benzoic acid, 5-chloro-2,4-difluoro-, methyl ester
• MFCD18417407
• XYMSJOLPHIRLNX-UHFFFAOYSA-N
• DB-185758
• METHYL5-CHLORO-2,4-DIFLUOROBENZOATE
• CS-0149392
• SCHEMBL364771
• 1261802-94-1
• CL9097
• AS-46208
• AKOS017552507
• methyl 5-chloro-2,4-difluorobenzoate

• MDL： MFCD18417407
• Inchi： 1S/C8H5ClF2O2/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3H,1H3
• InChI Key： XYMSJOLPHIRLNX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=C(F)C=C1F

Computed Properties

• Exact Mass: 205.9946134g/mol
• Monoisotopic Mass: 205.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters